2-(3,5-Dichloro-phenyl)-2-methyl-propionyl chloride

• Molecular Formula: C10H9Cl3O
• Molecular Weight: 251.5 g/mol
• IUPAC Name: 2-(3,5-dichlorophenyl)-2-methylpropanoyl chloride
• InChI: InChI=1S/C10H9Cl3O/c1-10(2,9(13)14)6-3-7(11)5-8(12)4-6/h3-5H,1-2H3
• InChI Key: LQVDXFARSAZLMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=CC(=C1)Cl)Cl)C(=O)Cl

Description

2-(3,5-Dichloro-phenyl)-2-methyl-propionyl chloride is a useful research compound. Its molecular formula is C10H9Cl3O and its molecular weight is 251.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8.3 g (35.6 mmol) 2-(3,5-dichloro-phenyl)-2-methyl-propionic acid in 80 ml CH2Cl2 and 4 drops DMF 6.1 ml (71.2 mmol) oxalyl chloride was added at 0° C. and the resulting mixture stirred for 12 h After evaporation of the solvent 8.3 g (93%) 2-(3,5-dichloro-phenyl)-2-methyl-propionyl chloride was obtained as a light yellow oil, which was used without further purification.